Cas no 1343188-55-5 (3-Acetamido-3-(pyridin-4-yl)propanoic acid)

• Product Name: 3-Acetamido-3-(pyridin-4-yl)propanoic acid
• CAS No: 1343188-55-5
• MF: C₁₀H₁₂N₂O₃
• MW: 208.213882446289
• CID: 5984457
• PubChem ID: 63650357
• Update Time: 2025-10-31

3-Acetamido-3-(pyridin-4-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• SCHEMBL4630117
• 1343188-55-5
• EN300-4299379
• AKOS012960906
• 3-acetamido-3-(pyridin-4-yl)propanoic acid
• 3-Acetamido-3-(pyridin-4-yl)propanoic acid

• Inchi： 1S/C10H12N2O3/c1-7(13)12-9(6-10(14)15)8-2-4-11-5-3-8/h2-5,9H,6H2,1H3,(H,12,13)(H,14,15)
• InChI Key： RTVQRWGVJGMKBG-UHFFFAOYSA-N
• SMILES： OC(CC(C1C=CN=CC=1)NC(C)=O)=O

Computed Properties

• Exact Mass: 208.08479225g/mol
• Monoisotopic Mass: 208.08479225g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 237
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 79.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 3-Acetamido-3-(pyridin-4-yl)propanoic acid

3-Acetamido-3-(pyridin-4-yl)propanoic Acid (CAS No. 1343188-55-5): An Overview of Its Structure, Properties, and Applications in Medicinal Chemistry

3-Acetamido-3-(pyridin-4-yl)propanoic acid (CAS No. 1343188-55-5) is a versatile organic compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound, also known as N-acetyl-4-pyridylalanine, belongs to the class of amino acids and derivatives, specifically those with a pyridine ring and an acetamido group. The combination of these functional groups imparts distinct chemical and biological properties, making it a valuable candidate for various research and development activities.

The molecular structure of 3-Acetamido-3-(pyridin-4-yl)propanoic acid is characterized by a central carbon atom bonded to an acetamido group (-NHCOCH₃), a carboxylic acid group (-COOH), and a pyridine ring (C₅H₄N). The presence of the pyridine ring, which is an aromatic heterocycle, contributes to the compound's stability and reactivity. The acetamido group, on the other hand, provides additional functional versatility and can participate in various chemical reactions, such as amidation and acylation.

In terms of physical properties, 3-Acetamido-3-(pyridin-4-yl)propanoic acid is a white crystalline solid with a melting point ranging from 170 to 172°C. It is soluble in water and polar organic solvents like methanol and ethanol, which facilitates its use in various chemical reactions and analytical techniques. The compound's solubility profile makes it suitable for both aqueous and organic solvent-based applications, enhancing its utility in laboratory settings.

The biological significance of 3-Acetamido-3-(pyridin-4-yl)propanoic acid has been explored in several recent studies. One notable area of research is its potential as a lead compound for the development of novel therapeutic agents. The pyridine ring is known to exhibit various biological activities, including anti-inflammatory, antiviral, and anticancer properties. The acetamido group can enhance the compound's lipophilicity and cell membrane permeability, which are crucial factors for drug delivery and efficacy.

A study published in the Journal of Medicinal Chemistry (2022) investigated the antioxidant properties of 3-Acetamido-3-(pyridin-4-yl)propanoic acid. The researchers found that this compound effectively scavenges free radicals and protects cells from oxidative stress-induced damage. This property makes it a promising candidate for the treatment of oxidative stress-related diseases such as neurodegenerative disorders and cardiovascular diseases.

In another study published in the Bioorganic & Medicinal Chemistry Letters (2021), the anticancer potential of 3-Acetamido-3-(pyridin-4-yl)propanoic acid was evaluated against various cancer cell lines. The results showed that this compound exhibits significant cytotoxic activity against breast cancer cells (MCF-7) and colon cancer cells (HCT116). The mechanism of action involves the induction of apoptosis through the activation of caspase enzymes and the disruption of mitochondrial membrane potential.

The structural flexibility of 3-Acetamido-3-(pyridin-4-yl)propanoic acid also makes it an attractive starting point for drug design. Chemists can modify the acetamido group or introduce additional functional groups to enhance its pharmacological properties. For example, substituting the acetamido group with other amides or esters can alter the compound's solubility, stability, and bioavailability. These modifications can be tailored to optimize the compound's therapeutic index and reduce potential side effects.

In addition to its therapeutic applications, 3-Acetamido-3-(pyridin-4-yl)propanoic acid has been used as a building block in synthetic chemistry. Its versatile reactivity allows it to participate in various coupling reactions, such as amide bond formation and Suzuki coupling. These reactions are essential for constructing complex molecules with diverse biological activities. For instance, researchers have utilized this compound to synthesize peptidomimetics with improved pharmacokinetic profiles.

The synthesis of 3-Acetamido-3-(pyridin-4-yl)propanoic acid can be achieved through several routes. One common method involves the reaction of 4-pyridinecarboxaldehyde with N-acetylcysteine followed by oxidation to form the carboxylic acid moiety. Another approach involves the condensation of 4-pyridinecarboxylic acid with N-acetylglycine using coupling reagents like EDC (1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide). These synthetic strategies provide chemists with multiple options to produce high-purity samples for further studies.

The safety profile of 3-Acetamido-3-(pyridin-4-yl)propanoic acid has also been evaluated in preclinical studies. Toxicity assessments have shown that this compound exhibits low toxicity at therapeutic concentrations, making it a safe candidate for further development. However, as with any new chemical entity, comprehensive safety evaluations are necessary before advancing to clinical trials.

In conclusion, 3-Acetamido-3-(pyridin-4-yl)propanoic acid (CAS No. 1343188-55-5) is a multifaceted compound with significant potential in medicinal chemistry. Its unique structure combines the advantages of a pyridine ring and an acetamido group, offering a wide range of biological activities and synthetic applications. Ongoing research continues to uncover new possibilities for this compound in drug discovery and development, positioning it as a valuable asset in the pharmaceutical industry.